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Compound of Interest

Compound Name: Chisocheton compound F

Cat. No.: B12394182 Get Quote

A comprehensive overview of the discovery, origin, and biological activity of Chisocheton
compound F, a notable limonoid isolated from the Meliaceae family. This guide provides

researchers, scientists, and drug development professionals with detailed experimental

protocols, quantitative data, and visual representations of key processes.

Discovery and Origin
Chisocheton compound F, a tetranortriterpenoid, was first isolated from the root wood of

Chisocheton paniculatus, a tree belonging to the Meliaceae family found in the tropical

evergreen forests of the Nambor Reserve Forest in the Golaghat district of Assam, India.[1]

The initial phytochemical investigations of this plant species were carried out by Yadav, Kataky,

and Mathur in 1999, leading to the discovery of several new protolimonoids and a new limonoid

named arunachalin.[2] While the specific designation "Chisocheton compound F" is not

explicitly mentioned in the abstracts of their seminal 1999 publication, subsequent reviews on

the insecticidal properties of Meliaceae triterpenes attribute the isolation of a compound with

this name from C. paniculatus and its associated antifeedant activity to this original body of

work.

Interestingly, a compound also designated as "chisocheton compound F" has been reported

as isolated from the twigs of Carapa guianensis, another member of the Meliaceae family. This

suggests that the compound may be present in multiple genera within the Meliaceae family, or

that the same name has been informally applied to different, but structurally related, limonoids.

For the purpose of this guide, the focus will remain on the compound originating from
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Chisocheton paniculatus as described in the context of early phytochemical studies of this

species.

Physicochemical Properties and Structure
The detailed structural elucidation of the limonoids from Chisocheton paniculatus, including the

compound referred to as Chisocheton compound F, was accomplished through extensive

spectroscopic analysis. The primary methods employed were:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC,

HMBC) NMR experiments were crucial in determining the carbon skeleton and the

placement of functional groups.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) was used to

determine the molecular formula.

Infrared (IR) Spectroscopy: This technique helped identify key functional groups present in

the molecule.

X-ray Crystallography: In some cases, single-crystal X-ray diffraction was used to confirm the

absolute stereochemistry of the isolated compounds.

While the complete spectral data for the compound specifically named "Chisocheton
compound F" from C. paniculatus is not readily available in public literature, the general

characteristics of the limonoids isolated from this plant point to a complex, highly oxygenated

tetranortriterpenoid structure, which is characteristic of compounds from the Meliaceae family.

Biological Activity: Antifeedant Properties
The primary biological activity reported for Chisocheton compound F isolated from

Chisocheton paniculatus is its antifeedant effect against the large white butterfly, Pieris

brassicae.[3] Limonoids from the Meliaceae family are well-documented for their insecticidal

and antifeedant properties, with azadirachtin from the neem tree being the most famous

example. These compounds typically act by disrupting insect feeding behavior, growth, and

development.
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The precise quantitative data for the antifeedant activity of Chisocheton compound F, such

as the feeding deterrence index or effective concentration (EC₅₀), are not detailed in the

available review articles. To obtain this specific data, consultation of the original 1999

publication by Yadav et al. is recommended.

Experimental Protocols
Based on the general methodologies described in the phytochemical investigation of

Chisocheton paniculatus and related species, the following protocols outline the likely steps

taken for the isolation and characterization of Chisocheton compound F.

Plant Material Collection and Preparation
Collection: The root wood of Chisocheton paniculatus was collected from its native habitat in

Assam, India.[1]

Preparation: The collected plant material was air-dried in the shade and then pulverized into

a coarse powder to increase the surface area for efficient solvent extraction.

Extraction and Fractionation
The powdered plant material was subjected to sequential solvent extraction to isolate

compounds of varying polarities. A typical extraction workflow is as follows:
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Figure 1: General Extraction and Fractionation Workflow
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Figure 2: Isolation and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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